Cas no 1463003-30-6 (2-3-(methoxymethyl)phenylcyclopropane-1-carboxylic acid)
2-3-(Methoxymethyl)phenylcyclopropane-1-carboxylic acid is a cyclopropane derivative featuring a methoxymethyl-substituted phenyl ring and a carboxylic acid functional group. This compound is of interest in synthetic and medicinal chemistry due to its rigid cyclopropane scaffold, which can influence conformational stability and binding interactions in bioactive molecules. The methoxymethyl group enhances solubility and provides a handle for further functionalization, while the carboxylic acid moiety allows for derivatization into esters, amides, or other derivatives. Its structural features make it a versatile intermediate for the development of pharmaceuticals, agrochemicals, or specialty materials. The compound’s well-defined stereochemistry and reactivity profile further support its utility in targeted synthetic applications.
1463003-30-6 structure
Product Name:2-3-(methoxymethyl)phenylcyclopropane-1-carboxylic acid
CAS No:1463003-30-6
MF:C12H14O3
MW:206.237763881683
CID:6257907
PubChem ID:65591871
Update Time:2025-10-10
2-3-(methoxymethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-3-(methoxymethyl)phenylcyclopropane-1-carboxylic acid
- CS-0291122
- 1463003-30-6
- AKOS014930509
- 2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid
- 2-(3-(Methoxymethyl)phenyl)cyclopropane-1-carboxylic acid
- EN300-1836232
-
- Inchi: 1S/C12H14O3/c1-15-7-8-3-2-4-9(5-8)10-6-11(10)12(13)14/h2-5,10-11H,6-7H2,1H3,(H,13,14)
- InChI Key: GYCFAEPYTKVKGR-UHFFFAOYSA-N
- SMILES: OC(C1CC1C1C=CC=C(COC)C=1)=O
Computed Properties
- Exact Mass: 206.094294304g/mol
- Monoisotopic Mass: 206.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.5Ų
2-3-(methoxymethyl)phenylcyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836232-0.05g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1836232-0.1g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1836232-0.25g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1836232-0.5g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1836232-1.0g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 1g |
$1315.0 | 2023-06-01 | ||
| Enamine | EN300-1836232-2.5g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1836232-5.0g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 5g |
$3812.0 | 2023-06-01 | ||
| Enamine | EN300-1836232-10.0g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 10g |
$5652.0 | 2023-06-01 | ||
| Enamine | EN300-1836232-1g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1836232-5g |
2-[3-(methoxymethyl)phenyl]cyclopropane-1-carboxylic acid |
1463003-30-6 | 5g |
$2235.0 | 2023-09-19 |
2-3-(methoxymethyl)phenylcyclopropane-1-carboxylic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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